Cas no 54471-44-2 (L-Proline, 5-oxo-,sec-octyl ester (9CI))

• Product Name: L-Proline, 5-oxo-,sec-octyl ester (9CI)
• CAS No: 54471-44-2
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 382627
• PubChem ID: 6453011
• Update Time: 2025-04-19

L-Proline, 5-oxo-,sec-octyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-oxo-,sec-octyl ester (9CI)
• octan-2-yl (2S)-5-oxopyrrolidine-2-carboxylate
• sec-octyl 5-oxo-L-prolinate
• 1-methylheptyl 5-oxo-L-prolinate
• Octan-2-yl 5-hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylate
• DTXSID10969639
• EINECS 259-176-4
• 54471-44-2

• Inchi： 1S/C13H23NO3/c1-3-4-5-6-7-10(2)17-13(16)11-8-9-12(15)14-11/h10-11H,3-9H2,1-2H3,(H,14,15)/t10?,11-/m0/s1
• InChI Key： MVSOKKKPBUGRQS-DTIOYNMSSA-N
• SMILES： O(C([C@@H]1CCC(N1)=O)=O)C(C)CCCCCC

Computed Properties

• Exact Mass: 241.16789
• Monoisotopic Mass: 241.167794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 2.9

Experimental Properties

• Density: 1.027
• Boiling Point: 379.9 °C at 760 mmHg
• Flash Point: 183.5 °C
• Refractive Index: 1.467
• PSA: 55.4